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Compound of Interest

Compound Name: SB-747651A dihydrochloride

Cat. No.: B10769026 Get Quote

Essential Safety and Handling Guide for SB-
747651A Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

SB-747651A dihydrochloride, a potent, ATP-competitive mitogen- and stress-activated kinase

1 (MSK1) inhibitor.[1][2][3][4][5] Given its high potency, indicated by an IC50 of 11 nM, stringent

adherence to these protocols is mandatory to ensure personnel safety and prevent

contamination.[1][2][3][4][5]

Hazard Identification and Risk Assessment
SB-747651A dihydrochloride is a potent pharmaceutical compound.[6] While a specific

Occupational Exposure Limit (OEL) has not been established in the provided documentation,

its biological activity necessitates handling it as a hazardous substance. Exposure can occur

through inhalation, skin contact, or ingestion. All personnel must be trained on the potential

hazards and the procedures outlined in this document.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling SB-747651A dihydrochloride.
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Protection Level Equipment Specifications & Rationale

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) or N95

Respirator

A PAPR is strongly

recommended for operations

involving powdered compound

to minimize inhalation risk.[6]

[7] An N95 respirator may be

sufficient for handling solutions

in a well-ventilated area.[8]

Hand Protection Double Nitrile Gloves

Double gloving provides an

extra layer of protection

against contamination. Change

gloves frequently and

immediately if contaminated.

Body Protection
Disposable Coveralls ("Bunny

Suit")

Head-to-toe coverage is

essential to prevent skin

contact with the compound.[8]

Look for garments with

integrated shoe covers and

hoods.[8] DuPont™ Tyvek® or

similar non-woven materials

are recommended.[9]

Eye Protection Chemical Safety Goggles

Goggles are required to

protect against splashes and

airborne particles.[8][10]

Standard safety glasses are

not sufficient.[8]

Foot Protection Disposable Shoe Covers

To be worn over laboratory-

appropriate footwear to

prevent the spread of

contamination.[8]

Operational Plan: Handling and Storage
Engineering Controls:
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Containment: All weighing and handling of the solid compound must be conducted in a

certified chemical fume hood, glove box, or a flexible containment glove bag.[6] This is the

most effective way to control dust exposure.[6]

Ventilation: Ensure adequate ventilation in all areas where the compound is handled.

Procedural Guidance:

Experimental Workflow for Handling SB-747651A Dihydrochloride
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Disposal Actions

Waste Generated

Is the item contaminated
with SB-747651A?

Place in Labeled
Hazardous Waste Container

Yes

Dispose as Non-Hazardous Waste

No

Decontaminate if Reusable

If Reusable

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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